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Compound of Interest

3-[4-
Compound Name:
(Benzyloxy)phenoxy]pyrrolidine

CAS No.: 194668-52-5

Cat. No.: B222371

Get Quote

\ J

3-[4-(Benzyloxy)phenoxy]pyrrolidine is a secondary amine featuring a pyrrolidine ring linked
via an ether bond to a phenoxy group, which is further substituted with a benzyloxy moiety. The
pyrrolidine ring is a prevalent scaffold in numerous FDA-approved drugs, valued for its ability to
introduce three-dimensionality and favorable pharmacokinetic properties into a molecule.[1][2]

[3]

The core structure combines the saturated, flexible pyrrolidine ring with a more rigid aromatic
system. This unique combination allows for specific spatial arrangements of its functional
groups, making it a compelling building block for creating targeted therapeutic agents.

Chemical Structure:
Caption: 2D structure of 3-[4-(Benzyloxy)phenoxy]pyrrolidine.

Table 1: Key Chemical Identifiers and Properties
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Property Value Source
CAS Number 194668-52-5 (HCI salt) [4]
PubChem CID 18357131 (free base) [4]
Molecular Formula C17H19NO2 [4]
Molecular Weight 269.34 g/mol [4]

Expected to be a solid or oil at
Appearance N/A
room temperature.

Expected to be soluble in
Solubility organic solvents like methanol,  N/A
ethanol, and DMSO.

Synthesis and Mechanistic Rationale

The synthesis of 3-[4-(Benzyloxy)phenoxy]pyrrolidine can be efficiently achieved through
several established synthetic routes. A logical and common approach is the Williamson ether
synthesis, which involves the nucleophilic substitution of a halide or other leaving group by an
alkoxide.

Causality in Synthetic Design: The choice of this pathway is dictated by the commercial
availability of the starting materials and the high efficiency of the S N 2 reaction for forming
ether linkages. The key precursors are 4-(benzyloxy)phenol and a pyrrolidine ring
functionalized at the 3-position with a good leaving group (e.g., tosylate, mesylate, or a halide).
The pyrrolidine nitrogen is typically protected during this step to prevent it from acting as a
competing nucleophile. The tert-butoxycarbonyl (Boc) group is an ideal choice for this purpose
due to its stability under basic conditions and its facile removal under acidic conditions.

Representative Synthetic Scheme:
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Step 1: Ether Formation (Williamson Synthesis)

N-Boc-3-tosyloxypyrrolidine

Step 2: Deprotection

SN2 Reaction

Base (e.g., NaH, K2CO3)
Solvent (e.g., DMF, Acetone)

Acid (e.g., TFA, HCl) Boc Removal | 3-[4-(Benzyloxy)phenoxylpyrrolidine
Solvent (e.g., DCM) (Final Product)

4-(Benzyloxy)phenol
(CAS: 103-16-2)

Analytical & QC Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 4. 3-[4-(Benzyloxy)phenoxy]pyrrolidine | C17H19NO2 | CID 18357131 - PubChem
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o To cite this document: BenchChem. [Core Chemical Identity and Physicochemical
Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b222371/docs#core-chemical-identity-and-
physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://iris.unipa.it/retrieve/e3ad8927-5303-da0e-e053-3705fe0a2b96/LiPetri2021_Article_PyrrolidineInDrugDiscoveryAVer.pdf
https://enamine.net/public/posters/Enamine_Pyrrolidines_A4_2015.pdf
https://img01.pharmablock.com/pdf/guanwang/4_7.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-_4-_Benzyloxy_phenoxy_pyrrolidine
https://pubchem.ncbi.nlm.nih.gov/compound/3-_4-_Benzyloxy_phenoxy_pyrrolidine
https://www.benchchem.com/product/b222371/docs#core-chemical-identity-and-physicochemical-properties
https://www.benchchem.com/product/b222371/docs#core-chemical-identity-and-physicochemical-properties
https://www.benchchem.com/product/b222371/docs#core-chemical-identity-and-physicochemical-properties
https://www.benchchem.com/product/b222371/docs#core-chemical-identity-and-physicochemical-properties
https://www.benchchem.com/product/b222371?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b222371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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